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Compound of Interest

Compound Name: Perfluoro-2-methyl-2-pentene

Cat. No.: B072772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Perfluoro-2-
methyl-2-pentene (CAS No. 1584-03-8). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
Perfluoro-2-methyl-2-pentene is a highly flammable liquid and vapor.[1][2] It is essential to be

aware of its physical and chemical properties to handle it safely.

Property Value

Molecular Formula C6F12[2][3][4]

Molecular Weight 300.04 g/mol [2]

Appearance Colorless liquid[5]

Boiling Point 53-61 °C[6][7]

Melting Point 48-50 °C[7]

Density 1.622 g/mL at 25 °C[6][7]

Synonyms Dodecafluoro-2-methyl-2-pentene[1][3]
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Safety and Hazards
GHS Classification: Highly Flammable liquid and vapor (Category 2).[2]

Hazard Statements:

H225: Highly flammable liquid and vapor.[2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

P233: Keep container tightly closed.[1][2]

P240: Ground/bond container and receiving equipment.[1][2]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][2]

P242: Use only non-sparking tools.[1][2]

P243: Take precautionary measures against static discharge.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

P370+P378: In case of fire: Use appropriate media to extinguish.[2]

P403+P235: Store in a well-ventilated place. Keep cool.[2]

P501: Dispose of contents/container in accordance with local regulations.[2]

Incompatible Materials: Strong oxidizing agents.[1]

Experimental Protocols
3.1. Handling Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.fishersci.com/store/msds?partNumber=AC312400010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle Perfluoro-2-methyl-2-pentene in a well-ventilated area,

preferably in a chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[1]

Grounding: To avoid ignition of vapors by static electricity discharge, all metal parts of the

equipment must be grounded.[1]

Tools: Use only non-sparking tools.[1]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[1]

Dispensing: When transferring, bond and ground containers to prevent static discharge.

Hygiene: Do not eat, drink, or smoke when using this product.[8] Always wash hands after

handling.[8]

3.2. Storage Protocol

Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Location: Store in a designated flammables area.[1]

Temperature: Keep in a cool place.[1]

Incompatibilities: Store away from strong oxidizing agents.[1]

Pressure Buildup: For low boiling point substances, storage in sealed containers may lead to

pressure buildup. Check for bulging containers and vent periodically if necessary.
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3.3. Spill and Disposal Protocol

Spill Response:

Remove all sources of ignition.[1]

Ventilate the area of the spill.

Use spark-proof tools and explosion-proof equipment.[1]

Absorb the spill with inert absorbent material (e.g., sand, silica gel).[1]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

Disposal: Dispose of the waste material in accordance with licensed collector's sorting

instructions and local regulations.

Visualization
The following diagram illustrates the logical workflow for the safe handling and storage of

Perfluoro-2-methyl-2-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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